Cas no 922669-18-9 (N-4-(1,3-benzoxazol-2-yl)phenyl-2-(ethanesulfonyl)benzamide)

• Product Name: N-4-(1,3-benzoxazol-2-yl)phenyl-2-(ethanesulfonyl)benzamide
• CAS No: 922669-18-9
• MF: C₂₂H₁₈N₂O₄S
• MW: 406.454324245453
• CID: 5496467
• Update Time: 2025-05-22

N-4-(1,3-benzoxazol-2-yl)phenyl-2-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-ethylsulfonylbenzamide
• N-4-(1,3-benzoxazol-2-yl)phenyl-2-(ethanesulfonyl)benzamide

• Inchi： 1S/C22H18N2O4S/c1-2-29(26,27)20-10-6-3-7-17(20)21(25)23-16-13-11-15(12-14-16)22-24-18-8-4-5-9-19(18)28-22/h3-14H,2H2,1H3,(H,23,25)
• InChI Key： OGIUMNNFLBTOBN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=CC=C3O2)C=C1)(=O)C1=CC=CC=C1S(CC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(1,3-benzoxazol-2-yl)phenyl-2-(ethanesulfonyl)benzamide

N-4-(1,3-Benzoxazol-2-yl)phenyl-2-(ethanesulfonyl)benzamide: A Comprehensive Overview

The compound with CAS No. 922669-18-9, commonly referred to as N-4-(1,3-benzoxazol-2-yl)phenyl-2-(ethanesulfonyl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a benzoxazole ring system and an ethanesulfonyl group, making it a unique candidate for various applications. Recent advancements in synthetic methodologies have enabled the precise synthesis of this compound, paving the way for its exploration in diverse scientific domains.

The benzoxazole moiety within the molecule is a key structural feature that contributes to its stability and reactivity. Benzoxazoles are known for their aromaticity and ability to participate in various chemical reactions, making them valuable building blocks in organic synthesis. The integration of this group with the ethanesulfonyl moiety introduces additional functional diversity, enhancing the compound's potential for use in drug design and material engineering. Recent studies have highlighted the role of such heterocyclic compounds in modulating biological activities, particularly in enzyme inhibition and receptor binding.

One of the most promising applications of N-4-(1,3-benzoxazol-2-yl)phenyl-2-(ethanesulfonyl)benzamide lies in its potential as a pharmacological agent. Researchers have explored its ability to inhibit key enzymes involved in disease pathways, such as kinases and proteases. For instance, a study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against a specific kinase associated with cancer progression. This finding underscores its potential as a lead compound for drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The benzoxazole group's inherent stability and fluorescence properties make it an attractive candidate for use in optoelectronic materials. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs), where it has shown promise as an efficient emitter material due to its high quantum yield and thermal stability.

The synthesis of N-4-(1,3-benzoxazol-2-yl)phenyl-2-(ethanesulfonyl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The reaction sequence typically begins with the preparation of the benzoxazole derivative, followed by coupling reactions to introduce the ethanesulfonyl group. Advanced characterization techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm the purity and structure of the final product.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of such compounds. Recent studies have examined the microbial degradation of N-4-(1,3-benzoxazol-2-yl)phenyl-2-(ethanesulfonyl)benzamide under controlled laboratory conditions. These investigations aim to assess its environmental fate and develop strategies for minimizing ecological impact during industrial applications.

In conclusion, N-4-(1,3-benzoxazol-2-yl)phenyl-2-(ethanesulfonyl)benzamide (CAS No. 922669-18-9) represents a versatile molecule with significant potential across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for researchers in pharmaceuticals, materials science, and environmental chemistry. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in both academic research and industrial development.